Cas no 821777-08-6 (Benzonitrile, 2-chloro-4-(dibutylamino)-)

• Product name: Benzonitrile, 2-chloro-4-(dibutylamino)-
• CAS No: 821777-08-6
• MF: C₁₅H₂₁ClN₂
• MW: 264.793642759323
• CID: 697268
• PubChem ID: 11161398

Benzonitrile, 2-chloro-4-(dibutylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-(dibutylamino)-
• 2-chloro-4-(dibutylamino)Benzonitrile
• DTXSID20457335
• 821777-08-6
• SCHEMBL3054008
• FT-0739577
• AKOS012818910

• Inchi： InChI=1S/C15H21ClN2/c1-3-5-9-18(10-6-4-2)14-8-7-13(12-17)15(16)11-14/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key： JWOSFAKJXZFDHV-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)C1=CC(=C(C=C1)C#N)Cl

Computed Properties

• Exact Mass: 264.1393264g/mol
• Monoisotopic Mass: 264.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų
• XLogP3: 4.9